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Compound of Interest

Compound Name: Alpha-Cypermethrin

Cat. No.: B1665265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and

stability characteristics of alpha-cypermethrin, a potent synthetic pyrethroid insecticide. The

information is curated to support research, scientific analysis, and development programs.

Physicochemical Properties
Alpha-cypermethrin is a racemic mixture of two of the eight isomers of cypermethrin,

specifically the (S)-α-cyano-3-phenoxybenzyl (1R)-cis-3-(2,2-dichlorovinyl)-2,2-

dimethylcyclopropane carboxylate and the (R)-α-cyano-3-phenoxybenzyl (1S)-cis-3-(2,2-

dichlorovinyl)-2,2-dimethylcyclopropane carboxylate.[1] This specific isomeric composition

contributes to its high insecticidal activity.

General and Physical Properties
The general and physical properties of alpha-cypermethrin are summarized in the table

below, providing a foundational understanding of its physical state and characteristics at

standard conditions.
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Property Value References

Molecular Formula C₂₂H₁₉Cl₂NO₃ [1][2][3][4]

Molecular Weight 416.3 g/mol

Physical State

Colorless to white or pale

yellow crystalline powder/solid;

may also be a viscous

yellowish-brown semi-solid

mass.

Odor Weak aromatic odor.

Melting Point 78-81.5 °C

Boiling Point
200 °C at 0.07 mm Hg (9.31

Pa)

Density 1.28 g/mL at 20-22 °C

Vapor Pressure
1.73 x 10⁻⁷ mm Hg (2.3 x 10⁻⁷

Pa) at 20 °C

Solubility and Partitioning Behavior
The solubility of alpha-cypermethrin in aqueous and organic media, along with its partitioning

coefficient, is critical for understanding its environmental fate and biological interactions.

Property Value References

Water Solubility 0.005-0.01 mg/L at 25 °C

Solubility in Organic Solvents

(g/L at 25 °C)

Acetone: 620Dichloromethane:

550Cyclohexanone: 515Ethyl

acetate: 440Chlorobenzene:

420o-Xylene: 350Hexane: 7

Partition Coefficient (log Pₒₗ) 5.16 - 6.94
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Stability Profile
Alpha-cypermethrin's stability is influenced by environmental factors such as pH, light, and

temperature. Understanding its degradation under various conditions is crucial for predicting its

persistence and potential impact.

Hydrolytic, Photolytic, and Thermal Stability
Stability Parameter

Conditions and
Observations

References

Hydrolysis

Stable in neutral and acidic

media (optimum stability at pH

4). It undergoes hydrolysis in

strongly alkaline media (pH 12-

13). The hydrolysis half-life at

pH 7 and 20°C is reported to

be 101 days.

Photolysis

Stable to light under field

conditions. Photodegradation

can occur, with major products

being 3-phenoxy-

benzaldehyde and 3-(2,2–

dichlorovinyl)-2,2-

dimethylcyclopropane

carboxylic acid.

Thermal Stability

Thermally stable up to 220 °C.

Decomposition occurs above

this temperature.

Experimental Protocols
The determination of the physicochemical and stability properties of alpha-cypermethrin
follows internationally recognized guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD).

Determination of Melting Point (OECD Guideline 102)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1665265?utm_src=pdf-body
https://www.benchchem.com/product/b1665265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: This method involves heating the sample slowly and observing the temperature

range over which it melts.

Apparatus:

Melting point apparatus (capillary tube method or hot stage microscope).

Calibrated thermometer.

Procedure:

A small, finely powdered sample of alpha-cypermethrin is introduced into a capillary tube,

which is then sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperatures at which the substance begins to melt and at which it is completely molten

are recorded as the melting range.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)
Principle: A saturated solution of the substance in water is prepared, and the concentration of

the substance in the aqueous phase is determined after equilibration.

Apparatus:

Shaking flask or vessel with a stirrer.

Constant temperature bath.

Centrifuge.

Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -

HPLC).
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Procedure:

An excess amount of alpha-cypermethrin is added to a known volume of distilled water in a

flask.

The flask is agitated in a constant temperature bath (e.g., 25 °C) for a sufficient period to

reach equilibrium (typically 24-48 hours).

The solution is then centrifuged to separate the undissolved solid.

A sample of the clear aqueous supernatant is carefully removed and analyzed for its alpha-
cypermethrin content using a validated analytical method like HPLC.

Determination of Partition Coefficient (n-octanol/water)
(OECD Guideline 107 - Shake Flask Method)
Principle: The substance is distributed between two immiscible phases, n-octanol and water.

The ratio of the concentrations in the two phases at equilibrium is the partition coefficient.

Apparatus:

Separatory funnels or centrifuge tubes with screw caps.

Mechanical shaker.

Centrifuge.

Analytical instrument for quantification (e.g., HPLC).

Procedure:

n-Octanol and water are mutually saturated before the experiment.

A known amount of alpha-cypermethrin is dissolved in either water or n-octanol.

The two phases are placed in a separatory funnel or tube in a defined volume ratio.
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The vessel is shaken vigorously for a set period to allow for partitioning, followed by a period

for phase separation, which can be aided by centrifugation.

The concentrations of alpha-cypermethrin in both the aqueous and n-octanol phases are

determined.

The partition coefficient (Pₒₗ) is calculated as the ratio of the concentration in the n-octanol

phase to that in the aqueous phase. The result is typically expressed as log Pₒₗ.

Hydrolysis as a Function of pH (OECD Guideline 111)
Principle: The rate of hydrolysis of the test substance is determined in sterile aqueous buffer

solutions at different pH values and a constant temperature.

Apparatus:

Sterile reaction vessels.

Constant temperature incubator or water bath.

pH meter.

Analytical instrument for quantification (e.g., HPLC).

Procedure:

Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

A known concentration of alpha-cypermethrin is added to each buffer solution.

The solutions are maintained at a constant temperature (e.g., 25 °C) in the dark.

Aliquots are taken at various time intervals and analyzed for the concentration of alpha-
cypermethrin and the formation of degradation products.

The rate of hydrolysis and the half-life are calculated for each pH.
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Photodegradation in Water (Based on OECD Guideline
316)
Principle: The rate and pathway of photodegradation of the test substance in an aqueous

system are determined under simulated sunlight.

Apparatus:

Photoreactor with a light source simulating natural sunlight (e.g., xenon arc lamp).

Quartz reaction vessels.

Constant temperature control system.

Analytical instruments (e.g., HPLC, GC-MS) for quantification and identification of parent

compound and photoproducts.

Procedure:

A solution of alpha-cypermethrin in sterile, buffered water is prepared in quartz vessels.

The vessels are exposed to continuous irradiation in the photoreactor.

Dark control samples are run in parallel to account for non-photolytic degradation.

Samples are withdrawn at different time intervals and analyzed for the concentration of

alpha-cypermethrin and its photoproducts.

The quantum yield and photodegradation half-life are calculated.

Thermal Stability (Based on OECD Guideline 113)
Principle: The stability of the substance is assessed at elevated temperatures over a defined

period.

Apparatus:

Oven with precise temperature control.
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Glass vials.

Analytical instrument for quantification (e.g., HPLC).

Procedure:

Samples of alpha-cypermethrin are placed in glass vials.

The vials are heated in an oven at a specified elevated temperature (e.g., 54 °C) for a set

duration (e.g., 14 days) for accelerated storage stability tests.

For decomposition temperature, techniques like thermogravimetric analysis (TGA) can be

used, where the sample is heated at a constant rate, and its weight loss is measured as a

function of temperature.

After the heating period, the samples are analyzed to determine the extent of degradation.

Visualizations
Degradation Pathways
The degradation of alpha-cypermethrin in the environment primarily proceeds through

hydrolysis and photolysis, leading to the cleavage of the ester linkage.

Alpha-Cypermethrin Ester CleavageHydrolysis / Photolysis

3-Phenoxybenzaldehyde

3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane
carboxylic acid

Further Degradation Products

Click to download full resolution via product page

Caption: Primary degradation pathway of alpha-cypermethrin.

Experimental Workflow for Stability Testing
A systematic approach is essential for evaluating the stability of alpha-cypermethrin under

various environmental conditions.
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Stability Assessment Workflow

Alpha-Cypermethrin Sample

Hydrolytic Stability
(pH 4, 7, 9)

Photolytic Stability
(Simulated Sunlight)

Thermal Stability
(Elevated Temperature)

Analytical Quantification
(HPLC, GC-MS)

Data Analysis
(Half-life, Degradation Products)

Stability Report

Click to download full resolution via product page

Caption: Workflow for alpha-cypermethrin stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b1665265#alpha-cypermethrin-physicochemical-properties-and-stability
https://www.benchchem.com/product/b1665265#alpha-cypermethrin-physicochemical-properties-and-stability
https://www.benchchem.com/product/b1665265#alpha-cypermethrin-physicochemical-properties-and-stability
https://www.benchchem.com/product/b1665265#alpha-cypermethrin-physicochemical-properties-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

